Cas no 51891-85-1 (4-(1H-Pyrazol-1-yl)benzenesulfonamide)
4-(1H-Pyrazol-1-yl)benzenesulfonamide is a sulfonamide derivative featuring a pyrazole moiety, which enhances its potential as a versatile intermediate in medicinal chemistry and pharmaceutical research. The compound's structure combines a sulfonamide group, known for its bioactivity, with a pyrazole ring, offering opportunities for further functionalization. This dual functionality makes it valuable for developing targeted inhibitors, particularly in enzyme modulation and drug discovery applications. Its well-defined chemical properties and stability under standard conditions facilitate its use in synthetic workflows. The compound is particularly suited for researchers exploring novel therapeutic agents or probing structure-activity relationships in sulfonamide-based compounds.
51891-85-1 structure
Product Name:4-(1H-Pyrazol-1-yl)benzenesulfonamide
CAS No:51891-85-1
MF:C9H9N3O2S
MW:223.251660108566
MDL:MFCD11504936
CID:857665
PubChem ID:43173627
Update Time:2025-06-06
4-(1H-Pyrazol-1-yl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-Pyrazol-1-yl)benzenesulfonamide
- 4-pyrazol-1-ylbenzenesulfonamide
- AKOS009386165
- EN300-272011
- MFCD11504936
- BCA89185
- G83811
- DB-348503
- BS-28720
- 4-(1H-Pyrazol-1-yl)benzene-1-sulfonamide
- DTXSID80655673
- 51891-85-1
- 4-(1h-pyrazol-1-yl) benzenesulfonamide
- SCHEMBL4881585
-
- MDL： MFCD11504936
- Inchi： 1S/C9H9N3O2S/c10-15(13,14)9-4-2-8(3-5-9)12-7-1-6-11-12/h1-7H,(H2,10,13,14)
- InChI Key： UJLPVGLFJFFLCR-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(N)(=O)=O
Computed Properties
- Exact Mass: 223.04200
- Monoisotopic Mass: 223.04154771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 415.4±47.0 °C at 760 mmHg
- Flash Point: 205.1±29.3 °C
- PSA: 86.36000
- LogP: 2.30080
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-(1H-Pyrazol-1-yl)benzenesulfonamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(1H-Pyrazol-1-yl)benzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4-(1H-Pyrazol-1-yl)benzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 211167-1g |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 95% | 1g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 211167-5g |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 95% | 5g |
￡450.00 | 2022-03-01 | |
| Fluorochem | 211167-25g |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 95% | 25g |
￡1225.00 | 2022-03-01 | |
| Chemenu | CM188080-5g |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 95% | 5g |
$320 | 2021-08-05 | |
| Chemenu | CM188080-10g |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 95% | 10g |
$483 | 2021-08-05 | |
| Chemenu | CM188080-25g |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 95% | 25g |
$870 | 2021-08-05 | |
| TRC | H953840-50mg |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H953840-100mg |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H953840-500mg |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 500mg |
$ 160.00 | 2022-06-04 | ||
| Alichem | A019089453-10g |
4-(1H-Pyrazol-1-yl)benzenesulfonamide |
51891-85-1 | 95% | 10g |
$532.51 | 2023-09-01 |
4-(1H-Pyrazol-1-yl)benzenesulfonamide Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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